Ethyl 1,3-dihydro-1-oxoisobenzofuran-5-carboxylate

• CAS No.: 23405-31-4
• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: ethyl 1-oxo-3H-2-benzofuran-5-carboxylate
• InChI: InChI=1S/C11H10O4/c1-2-14-10(12)7-3-4-9-8(5-7)6-15-11(9)13/h3-5H,2,6H2,1H3
• InChI Key: RAQLQVDNIKWBRL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)C(=O)OC2

Description

Ethyl 1,3-dihydro-1-oxoisobenzofuran-5-carboxylate is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Oleum (20-25% SO3, 800 g), dimethyl terephthalate (234 g) and paraformaldehyde (48 g) are heated with stirring for 5 hours at 125° C. The reaction mixture is cooled to 70° C. and poured into ethanol (1,6 L) having room temperature. This mixture is heated to reflux for 1½ hour before ice (800 g) is added. The suspension is stirred overnight, filtered off and washed with ethanol (150 ml). The crude product is suspended in water (800 ml) and pH is adjusted to 4 with NaOH (27%). The precipitate is filtered off and washed with water and dried.